4-methyl-5-oxopentanenitrile
Overview
Description
4-Methyl-5-oxopentanenitrile is a chemical compound with the molecular formula C6H9NO . It has an average mass of 111.142 Da and a monoisotopic mass of 111.068413 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 9 hydrogen atoms, and 1 nitrogen atom . The structure contains a total of 16 bonds, including 7 non-H bonds, 2 multiple bonds, 2 rotatable bonds, 1 double bond, 1 triple bond, 1 ketone (aliphatic), and 1 nitrile (aliphatic) .Physical And Chemical Properties Analysis
This compound has a molecular formula of C6H9NO, an average mass of 111.142 Da, and a monoisotopic mass of 111.068413 Da .Scientific Research Applications
4-methyl-5-oxopentanenitrile has been used in a variety of scientific research applications. It has been used as a reagent for biochemical reactions, such as the synthesis of other compounds. It has also been used as a tool for studying the mechanism of action of biological processes, such as the action of enzymes. In addition, this compound has been used as a model compound for studying the properties of other organic compounds.
Mechanism of Action
The mechanism of action of 4-methyl-5-oxopentanenitrile is not entirely understood, but it is believed to interact with enzymes in the body. Specifically, it is believed to interact with enzymes involved in the metabolism of fatty acids, resulting in the production of energy. In addition, it is believed to interact with enzymes involved in the synthesis and breakdown of proteins, resulting in the production of new proteins.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the production of energy in the body. It has also been shown to increase the rate of protein synthesis and breakdown, resulting in the production of new proteins. In addition, this compound has been shown to increase the activity of enzymes involved in the metabolism of fatty acids.
Advantages and Limitations for Lab Experiments
4-methyl-5-oxopentanenitrile has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, this compound also has some limitations for lab experiments. It is highly flammable and can be hazardous if not handled properly. In addition, it can be difficult to synthesize in large quantities, making it difficult to use in large-scale experiments.
Future Directions
There are several potential future directions for 4-methyl-5-oxopentanenitrile research. One potential direction is to further investigate its biochemical and physiological effects in animal models. Another potential direction is to investigate its potential use as a therapeutic agent for various diseases. Additionally, further research could be conducted on its mechanism of action and its potential interactions with other compounds. Finally, further research could be conducted on its potential applications in the synthesis of other compounds.
Synthesis Methods
4-methyl-5-oxopentanenitrile can be synthesized in a laboratory setting through a variety of methods. One of the most common methods is to react acetonitrile with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces this compound and an alkyl halide byproduct. Another method is to react 4-methyl-2-pentanone with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction also produces this compound and an alkyl halide byproduct.
Safety and Hazards
4-Methyl-5-oxopentanenitrile is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not eating, drinking, or smoking when using this product, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-5-oxopentanenitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-methylpentan-2-one", "hydroxylamine hydrochloride", "sodium acetate", "acetic anhydride", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Conversion of 4-methylpentan-2-one to oxime", "4-methylpentan-2-one is reacted with hydroxylamine hydrochloride in the presence of sodium acetate to form the oxime derivative.", "Step 2: Conversion of oxime to nitrile", "The oxime derivative is then treated with acetic anhydride and sulfuric acid to form the corresponding nitrile.", "Step 3: Conversion of nitrile to ketone", "The nitrile is then reduced with sodium cyanide and sodium hydroxide to form the corresponding ketone.", "Step 4: Conversion of ketone to 4-methyl-5-oxopentanenitrile", "The ketone is then reacted with sodium cyanide and sulfuric acid to form 4-methyl-5-oxopentanenitrile." ] } | |
CAS RN |
3619-38-3 |
Molecular Formula |
C6H9NO |
Molecular Weight |
111.1 |
Purity |
85 |
Origin of Product |
United States |
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